Cas no 20755-15-1 (6H-Purin-6-one, 2-amino-1,7-dihydro-7-(phenylmethyl)- (hydrochloride)(1:1))

• Product Name: 6H-Purin-6-one, 2-amino-1,7-dihydro-7-(phenylmethyl)- (hydrochloride)(1:1)
• CAS No: 20755-15-1
• MF: C₁₂H₁₂ClN₅O
• MW: 277.709580421448
• CID: 1400020
• PubChem ID: 135682051
• Update Time: 2025-11-01

6H-Purin-6-one, 2-amino-1,7-dihydro-7-(phenylmethyl)- (hydrochloride)(1:1) Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one, 2-amino-3,7-dihydro-7-(phenylmethyl)-,monohydrochloride
• 6H-Purin-6-one, 2-amino-1,7-dihydro-7-(phenylmethyl)- (hydrochloride)(1:1)
• 2-Amino-7-benzyl-1,7-dihydropurin-6-one hydrochloride
• CS-13616
• 2-amino-7-benzyl-1H-purin-6-one;hydrochloride
• 7-Benzylguanine hydrochloride
• 2-amino-7-benzyl-6,7-dihydro-1H-purin-6-one hydrochloride
• 2-Amino-7-benzyl-1,7-dihydro-6H-purin-6-onehydrochloride
• SCHEMBL5718893
• NFEPYUIHMLLXRO-UHFFFAOYSA-N
• AKOS037649771
• 2-Amino-7-benzyl-1,7-dihydropurine-6-one hydrochloride
• CS-M2676
• 2-AMINO-7-BENZYL-1,7-DIHYDRO-6H-PURIN-6-ONE HCL
• 6H-Purin-6-one, 2-aMino-1,7-dihydro-7-(phenylMethyl)- (hydrochloride)(1
• 20755-15-1
• 2-Amino-7-benzyl-1,7-dihydro-6H-purin-6-one hydrochloride

• Inchi： 1S/C12H11N5O.ClH/c13-12-15-10-9(11(18)16-12)17(7-14-10)6-8-4-2-1-3-5-8;/h1-5,7H,6H2,(H3,13,15,16,18);1H
• InChI Key： NFEPYUIHMLLXRO-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2=C(N=C(N)N1)N=CN2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.0730377g/mol
• Monoisotopic Mass: 277.0730377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones

Additional information on 6H-Purin-6-one, 2-amino-1,7-dihydro-7-(phenylmethyl)- (hydrochloride)(1:1)

Recent Advances in the Study of 6H-Purin-6-one, 2-amino-1,7-dihydro-7-(phenylmethyl)- (hydrochloride)(1:1) (CAS: 20755-15-1)

The compound 6H-Purin-6-one, 2-amino-1,7-dihydro-7-(phenylmethyl)- (hydrochloride)(1:1) (CAS: 20755-15-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, a derivative of purine, has shown promising potential in various therapeutic applications, particularly in the modulation of adenosine receptors and as a scaffold for novel drug development. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for researchers in the field.

One of the key areas of research has been the optimization of the synthetic pathway for 6H-Purin-6-one, 2-amino-1,7-dihydro-7-(phenylmethyl)- (hydrochloride)(1:1). A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, and achieved an overall yield of 78%. This advancement is critical for facilitating further pharmacological studies and potential industrial production.

Pharmacological investigations have revealed that this compound exhibits high affinity for adenosine A1 and A2A receptors, which are implicated in a variety of physiological processes, including neurotransmission, inflammation, and cardiovascular function. In vitro studies demonstrated that 6H-Purin-6-one, 2-amino-1,7-dihydro-7-(phenylmethyl)- (hydrochloride)(1:1) acts as a selective antagonist for the A2A receptor, with an IC50 value of 12 nM. This selectivity suggests its potential utility in treating conditions such as Parkinson's disease, where A2A receptor antagonism has been shown to alleviate motor symptoms.

In addition to its receptor modulation properties, recent research has explored the compound's role in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 6H-Purin-6-one, 2-amino-1,7-dihydro-7-(phenylmethyl)- (hydrochloride)(1:1) inhibits the proliferation of certain cancer cell lines, including glioblastoma and breast cancer, through the induction of apoptosis and cell cycle arrest. The study highlighted the compound's ability to downregulate key oncogenic pathways, making it a candidate for further development as an anticancer agent.

Despite these promising findings, challenges remain in the clinical translation of 6H-Purin-6-one, 2-amino-1,7-dihydro-7-(phenylmethyl)- (hydrochloride)(1:1). Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique pharmacological profile and recent advancements in its synthesis and application underscore its potential as a valuable tool in drug discovery and therapeutic development.

In conclusion, 6H-Purin-6-one, 2-amino-1,7-dihydro-7-(phenylmethyl)- (hydrochloride)(1:1) (CAS: 20755-15-1) represents a promising molecule in chemical biology and pharmaceutical research. Its selective receptor modulation, anticancer properties, and improved synthetic accessibility position it as a compound of significant interest for future studies. Continued research efforts will be essential to fully elucidate its therapeutic potential and overcome existing challenges in its development.